Cas no 95510-44-4 (7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene)

7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene structure
95510-44-4 structure
Product Name:7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene
CAS No:95510-44-4
MF:C9H17N3
MW:167.251381635666
CID:860851
Update Time:2023-08-03

7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene Chemical and Physical Properties

Names and Identifiers

    • 7-ethyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (etbd)
    • 1-ethyl-2,3,4,6,7,8-hexahydropyrimido[1,2-a]pyrimidine
    • 7-Ethyl-1,5,7-triazabicyclo(4.4.0)dec-5-ene
    • ETBD
    • N-ethyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene
    • 7-Ethyl-1,5,7-triazabicyclo[4.4.0]deca-5-ene
    • Inchi: 1S/C9H17N3/c1-2-11-7-4-8-12-6-3-5-10-9(11)12/h2-8H2,1H3
    • InChI Key: AAPJUEKLMYSSCH-UHFFFAOYSA-N
    • SMILES: N12CCCN=C1N(CC)CCC2

Computed Properties

  • Exact Mass: 167.142248
  • Monoisotopic Mass: 167.142248
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.8

Experimental Properties

  • Density: 1.14
  • Boiling Point: 312.2°C at 760 mmHg
  • Flash Point: 142.6°C
  • Refractive Index: 1.597

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